Cas no 3515-49-9 (3-(Piperidin-4-ylmethyl)-1H-indole)

• Product Name: 3-(Piperidin-4-ylmethyl)-1H-indole
• CAS No: 3515-49-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• MDL: MFCD01718591
• CID: 1094609
• PubChem ID: 19026
• Update Time: 2025-09-27

3-(Piperidin-4-ylmethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-ylmethyl)-1H-indole
• 1H-indole, 3-(4-piperidinylmethyl)-
• 4-(3-Indolyl-methyl)-piperidin
• 4-(3-Indolylmethyl)piperidine
• LM 5015
• 3-(4-Piperidinomethyl) indole
• 3-(4-Piperidinylmethyl)-1H-indole
• 4-(3-Indolyl-methyl)-piperidin [German]
• 1H-Indole, 3-(4-piperidinylmethyl)- (9CI)
• INDOLE, 3-(4-PIPERIDYLMETHYL)-
• 4-(3-indolyl-methyl)-piperidine
• HKYWCJOLDLYIOL-UHFFFAOYSA-N
• 3-Piperidin-4-ylmethyl-1H-indole
• BDBM50029157
• CS-0186721
• AKOS022189214
• DTXSID50188645
• DB-393853
• AS-60509
• EN300-1838347
• 3-(4-Piperidylmethyl)-1H-indole
• MFCD01718591
• 3515-49-9
• SCHEMBL1998835
• C74809
• BRN 0176648
• 3-[(piperidin-4-yl)methyl]-1H-indole
• CHEMBL429771

• MDL： MFCD01718591
• Inchi： 1S/C14H18N2/c1-2-4-14-13(3-1)12(10-16-14)9-11-5-7-15-8-6-11/h1-4,10-11,15-16H,5-9H2
• InChI Key： HKYWCJOLDLYIOL-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CNC3C=CC=CC2=3)CC1
• BRN： 0176648

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.8

Experimental Properties

• PSA: 27.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles